Cas no 1804645-17-7 (2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804645-17-7
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4840466
• Update Time: 2025-10-28

2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-5(13(16)17)3(7(14)15)2-4(12-6)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： ZVTXEWVLQBLMIK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)O)=C(C(=N1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Recent Advances in the Study of 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS: 1804645-17-7)

2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1804645-17-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors, which are critical for targeting cancer and inflammatory diseases. The study demonstrated that the nitro and trifluoromethoxy groups enhance the binding affinity of the resulting inhibitors to their target proteins, thereby improving therapeutic efficacy. Additionally, the compound's carboxylic acid moiety allows for further derivatization, making it a versatile scaffold for drug design.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential in agrochemical applications. Researchers found that derivatives of 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid exhibited potent herbicidal activity against a range of weed species. The study attributed this activity to the compound's ability to disrupt key enzymatic pathways in plants, suggesting its utility in developing next-generation herbicides with improved selectivity and environmental safety.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of this compound to enhance yield and purity. A 2023 study in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which reduced the reliance on hazardous reagents and improved scalability. This advancement is particularly important for industrial applications, where cost-effective and sustainable production methods are highly sought after.

In conclusion, 2-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1804645-17-7) represents a valuable compound with diverse applications in both pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a promising candidate for further exploration, particularly in the design of novel therapeutics and agrochemicals. Future research is expected to delve deeper into its mechanistic actions and expand its utility in other areas of chemical biology.